2-(4-chlorophenoxy)-N,N-dimethylpropanamide
Overview
Description
2-(4-chlorophenoxy)-N,N-dimethylpropanamide, also known as clofencet, is a synthetic compound that belongs to the family of amides. It has been studied for its potential use as a herbicide and insecticide due to its ability to disrupt the growth of plants and insects. In
Mechanism of Action
Clofencet exerts its herbicidal and insecticidal effects by inhibiting the activity of the enzyme acetolactate synthase (ALS) in plants and insects. ALS is a key enzyme in the biosynthesis of branched-chain amino acids, which are essential for plant and insect growth. By inhibiting ALS, 2-(4-chlorophenoxy)-N,N-dimethylpropanamide disrupts the biosynthesis of these amino acids, leading to growth inhibition and ultimately death of the plant or insect.
Biochemical and Physiological Effects:
Clofencet has been shown to have a variety of biochemical and physiological effects on plants and insects. In plants, 2-(4-chlorophenoxy)-N,N-dimethylpropanamide inhibits the biosynthesis of branched-chain amino acids, leading to growth inhibition and ultimately death. In insects, 2-(4-chlorophenoxy)-N,N-dimethylpropanamide has been shown to disrupt the development of larvae, leading to reduced growth and ultimately death.
Advantages and Limitations for Lab Experiments
Clofencet has several advantages for use in lab experiments. It is a relatively simple compound to synthesize and purify, making it readily available for use in experiments. Additionally, its selective toxicity towards certain plant and insect species makes it a useful tool for studying plant growth and development. However, 2-(4-chlorophenoxy)-N,N-dimethylpropanamide also has limitations, including its potential toxicity towards non-target organisms and its limited solubility in water.
Future Directions
There are several future directions for the use of 2-(4-chlorophenoxy)-N,N-dimethylpropanamide in scientific research. One potential application is in the study of plant growth and development, where 2-(4-chlorophenoxy)-N,N-dimethylpropanamide could be used to selectively inhibit the growth of certain plant species. Additionally, 2-(4-chlorophenoxy)-N,N-dimethylpropanamide could be further studied for its potential use as a herbicide and insecticide, with a focus on improving its selectivity and reducing its potential toxicity towards non-target organisms. Finally, 2-(4-chlorophenoxy)-N,N-dimethylpropanamide could be studied for its potential use as a chemical tool in the study of ALS and other enzymes involved in the biosynthesis of branched-chain amino acids.
Scientific Research Applications
Clofencet has been extensively studied for its potential use as a herbicide and insecticide. It has been shown to have selective toxicity towards certain plant and insect species, making it a promising candidate for use in agriculture. Additionally, 2-(4-chlorophenoxy)-N,N-dimethylpropanamide has been studied for its potential use as a chemical tool in the study of plant growth and development.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N,N-dimethylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO2/c1-8(11(14)13(2)3)15-10-6-4-9(12)5-7-10/h4-8H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBIPTCBSNLWIPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)C)OC1=CC=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenoxy)-N,N-dimethylpropanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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